Cas no 585562-58-9 (2-(4-amino-5-phenyl-4H-1,2,4-triazol-3-yl)sulfanyl-N-(4-methylphenyl)acetamide)

• Product Name: 2-(4-amino-5-phenyl-4H-1,2,4-triazol-3-yl)sulfanyl-N-(4-methylphenyl)acetamide
• CAS No: 585562-58-9
• MF: C₁₇H₁₇N₅OS
• MW: 339.414781332016
• CID: 5474989
• Update Time: 2025-06-13

2-(4-amino-5-phenyl-4H-1,2,4-triazol-3-yl)sulfanyl-N-(4-methylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-[(4-amino-5-phenyl-1,2,4-triazol-3-yl)sulfanyl]-N-(4-methylphenyl)acetamide
• Acetamide, 2-[(4-amino-5-phenyl-4H-1,2,4-triazol-3-yl)thio]-N-(4-methylphenyl)-
• 2-(4-amino-5-phenyl-4H-1,2,4-triazol-3-yl)sulfanyl-N-(4-methylphenyl)acetamide

• Inchi： 1S/C17H17N5OS/c1-12-7-9-14(10-8-12)19-15(23)11-24-17-21-20-16(22(17)18)13-5-3-2-4-6-13/h2-10H,11,18H2,1H3,(H,19,23)
• InChI Key： PMOYOGKVRLYVFH-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(C)C=C1)(=O)CSC1N(N)C(C2=CC=CC=C2)=NN=1

Experimental Properties

• Density: 1.33±0.1 g/cm3(Predicted)
• pka: 12.92±0.70(Predicted)

Additional information on 2-(4-amino-5-phenyl-4H-1,2,4-triazol-3-yl)sulfanyl-N-(4-methylphenyl)acetamide

Introduction to 2-(4-amino-5-phenyl-4H-1,2,4-triazol-3-yl)sulfanyl-N-(4-methylphenyl)acetamide (CAS No. 585562-58-9)

2-(4-amino-5-phenyl-4H-1,2,4-triazol-3-yl)sulfanyl-N-(4-methylphenyl)acetamide, identified by its CAS number 585562-58-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by the presence of a triazole ring and a sulfanyl group, which are known for their versatile biological activities. The structural features of this molecule make it a promising candidate for further exploration in drug discovery and development.

The chemical structure of 2-(4-amino-5-phenyl-4H-1,2,4-triazol-3-yl)sulfanyl-N-(4-methylphenyl)acetamide consists of several key functional groups that contribute to its unique properties. The triazole ring, a heterocyclic compound containing nitrogen atoms, is known for its stability and ability to interact with biological targets. The presence of an amino group on the triazole ring enhances its reactivity, allowing for further chemical modifications. Additionally, the sulfanyl group introduces a polar region that can interact with biological molecules, potentially enhancing binding affinity and bioavailability.

The N-(4-methylphenyl)acetamide moiety adds another layer of complexity to the molecule. This part of the structure is derived from acetamide, which is a common pharmacophore in many active pharmaceutical ingredients (APIs). The methylphenyl group provides hydrophobic interactions and can influence the molecule's solubility and metabolic stability. Together, these structural elements contribute to the compound's potential as a lead molecule in drug discovery.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of compounds like 2-(4-amino-5-phenyl-4H-1,2,4-triazol-3-yl)sulfanyl-N-(4-methylphenyl)acetamide with greater accuracy. These tools have been instrumental in identifying potential binding sites on target proteins and understanding how the molecule interacts with biological systems. Such insights are crucial for optimizing the compound's pharmacological properties and improving its efficacy as a drug candidate.

In the context of medicinal chemistry, the synthesis of 2-(4-amino-5-phenyl-4H-1,2,4-triazol-3-yl)sulfanyl-N-(4-methylphenyl)acetamide has been a focus of several research groups. The development of efficient synthetic routes is essential for producing this compound in sufficient quantities for preclinical and clinical studies. Modern synthetic methodologies have allowed for the streamlined production of complex molecules like this one, reducing costs and improving yields.

The biological activity of 2-(4-amino-5-phenyl-4H-1,2,4-triazol-3-yl)sulfanyl-N-(4-methylphenyl)acetamide has been explored in various preclinical models. Initial studies have suggested that this compound exhibits promising properties as an inhibitor of certain enzymes involved in inflammatory pathways. The triazole ring and sulfanyl group are particularly noteworthy for their ability to modulate enzyme activity without causing significant off-target effects. This makes 2-(4-amino-5-phenyl-4H-1,2,4-triazol-3-ylsulfanyl-N-(4-methylphenyl)acetamide an attractive candidate for further development into a therapeutic agent.

Furthermore, the compound's structural features make it amenable to further derivatization. By modifying specific functional groups or introducing new ones, researchers can fine-tune the biological activity of 2-(4-amino--5--phenyl--H1,H--2,H--triazol--3--ylsulfanyl)-N(-- )--acetamide. This flexibility is crucial in drug discovery pipelines, where optimizing a lead compound often involves iterative modifications based on biological response data.

The pharmacokinetic properties of CAS No. 585562–58–9 are also under investigation. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is critical for determining its potential as a drug candidate. Preliminary studies have indicated that CAS No 585562–58–9 exhibits favorable pharmacokinetic profiles in animal models, suggesting good bioavailability and metabolic stability.

The role of CAS No 585562–58–9 in addressing unmet medical needs remains an area of active research. Given its structural complexity and promising biological activity, this compound holds potential as a therapeutic agent for various diseases. Further preclinical studies are necessary to fully elucidate its mechanism of action and therapeutic efficacy before it can be considered for clinical trials.

The synthesis and characterization of novel compounds like CAS No 585562–58–9 continue to drive innovation in pharmaceutical chemistry. Advances in synthetic methodologies and computational tools have made it possible to explore increasingly complex molecular structures with greater efficiency. These advancements are essential for discovering new drugs that can address complex diseases effectively.

In conclusion,CAS No 585562–58–9, or < strong> N> )< strong> )< strong> )< strong> )< strong> )> )> )> )> )> )> )> )> )> ) s>(N(—CH₂—CONH—C₆H₄—CH₃))—C₆H₄—NH—C₃H₃N₂S)—C₆H₅)
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